potassium hydroxyoctaoxodizincatedichromate(1-)
potassium hydroxyoctaoxodizincatedichromate(1-)
Zinc potassium chromate appears as a greenish-yellow odorless solid. used as a pigment Denser than water. Toxic by ingestion. Commonly but mistakenly called zinc chromate.
Brand Name:
Vulcanchem
CAS No.:
11103-86-9
VCID:
VC0078277
InChI:
InChI=1S/2Cr.K.H2O.8O.2Zn/h;;;1H2;;;;;;;;;;/q;;+1;;;;;;4*-1;2*+2/p-1
SMILES:
[OH-].[O-][Cr](=O)(=O)[O-].[O-][Cr](=O)(=O)[O-].[K+].[Zn+2].[Zn+2]
Molecular Formula:
Cr2HO9Zn2K
Cr2HKO9Zn2
Cr2HKO9Zn2
Molecular Weight:
418.9 g/mol
potassium hydroxyoctaoxodizincatedichromate(1-)
CAS No.: 11103-86-9
Main Products
VCID: VC0078277
Molecular Formula: Cr2HO9Zn2K
Cr2HKO9Zn2
Molecular Weight: 418.9 g/mol
CAS No. | 11103-86-9 |
---|---|
Product Name | potassium hydroxyoctaoxodizincatedichromate(1-) |
Molecular Formula | Cr2HO9Zn2K Cr2HKO9Zn2 |
Molecular Weight | 418.9 g/mol |
IUPAC Name | potassium;dizinc;dioxido(dioxo)chromium;hydroxide |
Standard InChI | InChI=1S/2Cr.K.H2O.8O.2Zn/h;;;1H2;;;;;;;;;;/q;;+1;;;;;;4*-1;2*+2/p-1 |
Standard InChIKey | GQKCRUJOPUHISR-UHFFFAOYSA-M |
SMILES | [OH-].[O-][Cr](=O)(=O)[O-].[O-][Cr](=O)(=O)[O-].[K+].[Zn+2].[Zn+2] |
Canonical SMILES | [OH-].[O-][Cr](=O)(=O)[O-].[O-][Cr](=O)(=O)[O-].[K+].[Zn+2].[Zn+2] |
Colorform | Yellow powder Green-to-yellow powde |
Density | 3.40 to 3.60 (USCG, 1999) 3.5 g/cu cm 3.5 g/cm³ |
Melting Point | Decomposes at about 500 °C No melting point; decomposes at 500 °C |
Physical Description | Zinc potassium chromate appears as a greenish-yellow odorless solid. used as a pigment Denser than water. Toxic by ingestion. Commonly but mistakenly called zinc chromate. DryPowder GREEN-TO-YELLOW POWDER. |
Description | Zinc potassium chromate appears as a greenish-yellow odorless solid. used as a pigment Denser than water. Toxic by ingestion. Commonly but mistakenly called zinc chromate. |
Solubility | less than 1 mg/mL at 68° F (NTP, 1992) In water at 20 °C, 0.5 g/L at pH 6, 1.5 g/L at pH 9 Sparingly soluble in water Very soluble in acids and ammonia salts. Slightly soluble in alkalines. Solubility in water, g/l at 20 °C: 0.5 - 1.5 |
PubChem Compound | 25466 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume